Cas no 1936594-15-8 (1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde
• CAS No: 1936594-15-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5693158
• PubChem ID: 126997295
• Update Time: 2025-07-25

1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1936594-15-8
• 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde
• EN300-1620984
• Cyclopropanecarboxaldehyde, 1-(2-methoxycyclohexyl)-

• Inchi： 1S/C11H18O2/c1-13-10-5-3-2-4-9(10)11(8-12)6-7-11/h8-10H,2-7H2,1H3
• InChI Key： VEPBNUKGORQBON-UHFFFAOYSA-N
• SMILES： O(C)C1CCCCC1C1(C=O)CC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 249.9±33.0 °C(Predicted)

Additional information on 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde

1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde (CAS No. 1936594-15-8) is a novel organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a building block for complex molecules.

The molecular structure of 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde consists of a cyclopropane ring attached to a methoxycyclohexyl group through a carbonyl functional group. The cyclopropane ring, known for its high ring strain, imparts unique reactivity and stability to the molecule. The methoxycyclohexyl substituent, on the other hand, provides additional steric and electronic effects that can influence the compound's chemical properties and biological activity.

Recent studies have explored the synthetic routes to produce 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde. One notable method involves the catalytic asymmetric synthesis using chiral catalysts, which allows for the efficient and selective production of the desired enantiomer. This approach has been particularly useful in the context of drug discovery, where enantiomeric purity is crucial for optimizing pharmacological properties and minimizing side effects.

In terms of its biological activity, 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde has been investigated for its potential as a lead compound in the development of new drugs. Preliminary in vitro studies have shown that this compound exhibits moderate to high activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has been found to have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The pharmacokinetic properties of 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde have also been studied to assess its suitability as a drug candidate. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and stability in biological systems, which are essential characteristics for a successful therapeutic agent.

Beyond its direct applications in drug development, 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde serves as a valuable intermediate in the synthesis of more complex molecules. Its versatile reactivity allows it to be used in a variety of chemical transformations, including nucleophilic additions, coupling reactions, and cyclizations. These reactions can generate a wide range of derivatives with diverse functional groups and structural motifs, expanding its utility in both academic and industrial settings.

The environmental impact of 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde has also been considered in recent studies. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. Sustainable chemistry practices are increasingly important in the pharmaceutical industry to ensure long-term environmental sustainability.

In conclusion, 1-(2-Methoxycyclohexyl)cyclopropane-1-carbaldehyde (CAS No. 1936594-15-8) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, combined with its promising biological activity and favorable pharmacokinetic properties, make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.